Cas no 1895352-08-5 (3-(1H-indol-6-yl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(1H-indol-6-yl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1895352-08-5
• MF: C₁₂H₁₂N₄
• MW: 212.25048160553
• CID: 5817530
• PubChem ID: 117303063
• Update Time: 2025-06-07

3-(1H-indol-6-yl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-indol-6-yl)-1-methyl-1H-pyrazol-5-amine
• EN300-1788867
• 1895352-08-5

• Inchi： 1S/C12H12N4/c1-16-12(13)7-11(15-16)9-3-2-8-4-5-14-10(8)6-9/h2-7,14H,13H2,1H3
• InChI Key： WJCCMCDTUYHTOF-UHFFFAOYSA-N
• SMILES： N1C=CC2C=CC(=CC1=2)C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 212.106196400g/mol
• Monoisotopic Mass: 212.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 3-(1H-indol-6-yl)-1-methyl-1H-pyrazol-5-amine

3-(1H-Indol-6-yl)-1-methyl-1H-pyrazol-5-amine: A Promising Compound in Medicinal Chemistry

3-(1H-Indol-6-yl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1895352-08-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of 3-(1H-indol-6-yl)-1-methyl-1H-pyrazol-5-amine is characterized by a central pyrazole ring fused with an indole moiety, along with a methyl group substitution. This combination of functional groups imparts the compound with a high degree of chemical stability and biological activity. Recent studies have highlighted the importance of such hybrid molecules in drug discovery, as they can target multiple biological pathways and receptors, thereby enhancing their therapeutic potential.

In the context of pharmacological research, 3-(1H-indol-6-yl)-1-methyl-1H-pyrazol-5-amine has shown promising results in various preclinical models. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 3-(1H-indol-6-yl)-1-methyl-1H-pyrazol-5-amine could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory properties, 3-(1H-indol-6-yl)-1-methyl-1H-pyrazol-5-amine has also been investigated for its potential anticancer activities. Research conducted at the National Cancer Institute revealed that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells. These findings underscore the multifaceted nature of 3-(1H-indol-6-yl)-1-methyl-1H-pyrazol-5-amine and its potential as a broad-spectrum anticancer agent.

In addition to its therapeutic applications, 3-(1H-indol-6-yl)-1-methyl-1H-pyrazol-5-amine has also been studied for its neuroprotective effects. A recent study published in the Journal of Neurochemistry found that this compound can protect neuronal cells from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This neuroprotective activity makes 3-(1H-indol-6-yl)-1-methyl-1H-pyrazol-5-am ine a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-(1H-indol-6-y l)-1-methyl - 1 H -pyra z ol - 5 - amine involves a multi-step process that typically starts with the formation of the indole core followed by the introduction of the pyrazole ring and subsequent functional group modifications. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the reaction of 6-bromoindole with hydrazine hydrate to form the corresponding hydrazide, which is then cyclized with an appropriate carbonyl compound to yield the desired pyrazole derivative.

The physicochemical properties of 3-( 1 H -ind ol - 6 - y l ) - 1 - met h y l - 1 H -py ra z ol - 5 - amine , including its solubility, stability, and bioavailability, are crucial factors that influence its pharmaceutical development. Studies have shown that this compound exhibits good solubility in both aqueous and organic solvents, which facilitates its formulation into various dosage forms such as tablets, capsules, and injectable solutions. Additionally, its high chemical stability ensures that it remains active under physiological conditions, thereby enhancing its therapeutic efficacy.

In conclusion, 3-( 1 H -ind ol - 6 - y l ) - 1 - met h y l - 1 H -py ra z ol - 5 - amine (CAS No. 1895352–08–5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique molecular structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.